Cas no 58059-04-4 (Aziridine,2-[(4-methylphenyl)methyl]-3-phenyl-, cis- (9CI))

• Product Name: Aziridine,2-[(4-methylphenyl)methyl]-3-phenyl-, cis- (9CI)
• CAS No: 58059-04-4
• MF: C₁₆H₁₇N
• MW: 223.312884092331
• CID: 387220
• PubChem ID: 302355
• Update Time: 2025-04-19

Aziridine,2-[(4-methylphenyl)methyl]-3-phenyl-, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Aziridine,2-[(4-methylphenyl)methyl]-3-phenyl-, cis- (9CI)
• 2-[(4-methylphenyl)methyl]-3-phenylaziridine
• NSC186289
• 58059-04-4
• DTXSID60307047
• NSC-186289

• Inchi： 1S/C16H17N/c1-12-7-9-13(10-8-12)11-15-16(17-15)14-5-3-2-4-6-14/h2-10,15-17H,11H2,1H3
• InChI Key： MWDAQHHYGHIIPU-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)C1CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 223.13621
• Monoisotopic Mass: 223.1361
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.9
• XLogP3: 3.5

Experimental Properties

• Density: 1.073
• Boiling Point: 350.5°Cat760mmHg
• Flash Point: 173.8°C
• Refractive Index: 1.598
• PSA: 21.94